Cas no 63390-12-5 (3,3',5-trichlorobenzidine)
3,3',5-trichlorobenzidine structure
Product Name:3,3',5-trichlorobenzidine
CAS No:63390-12-5
MF:C12H9Cl3N2
MW:287.572259664536
CID:960062
PubChem ID:124991
Update Time:2025-04-19
3,3',5-trichlorobenzidine Chemical and Physical Properties
Names and Identifiers
-
- 3,3',5-trichlorobenzidine
- 4-(4-amino-3-chlorophenyl)-2,6-dichloroaniline
- [1,1'-biphenyl]-4,4'-diamine, 3,3',5-trichloro-
- 3,3',5-Trichlorobiphenyl-4,4'-diamine
- Benzidine, 3,3',5-trichloro-
- CCRIS 1984
- DTXSID60212804
- 63390-12-5
- FRN3U92NVJ
- UNII-FRN3U92NVJ
- BRN 2857512
- 3,3',5-Trichloro-(1,1'-biphenyl)-4,4'-diamine
- (1,1'-Biphenyl)-4,4'-diamine, 3,3',5-trichloro-
- 3,5,3'-Trichlorobenzidine
-
- Inchi: 1S/C12H9Cl3N2/c13-8-3-6(1-2-11(8)16)7-4-9(14)12(17)10(15)5-7/h1-5H,16-17H2
- InChI Key: FOHQHSMQKDVWSW-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)C1C=CC(=C(C=1)Cl)N)Cl)N
Computed Properties
- Exact Mass: 285.98337
- Monoisotopic Mass: 285.983131g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.04
3,3',5-trichlorobenzidine Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
63390-12-5 (3,3',5-trichlorobenzidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk